Cas no 209960-41-8 (1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester)

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester structure
209960-41-8 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester
CAS No:209960-41-8
MF:C12H13N3O2
MW:231.250522375107
CID:3905047
PubChem ID:18549396
Update Time:2025-04-22

1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-methyl-1-(2-pyridinyl)-, ethyl ester
    • SCHEMBL3829566
    • DB-157594
    • 209960-41-8
    • Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-5-carboxylate
    • Inchi: 1S/C12H13N3O2/c1-3-17-12(16)10-8-9(2)14-15(10)11-6-4-5-7-13-11/h4-8H,3H2,1-2H3
    • InChI Key: NJEPALSQSXHSLG-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=CC=C2)C(C(OCC)=O)=CC(C)=N1

Computed Properties

  • Exact Mass: 231.100776666Da
  • Monoisotopic Mass: 231.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57Ų
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